![molecular formula C15H12O B7838296 5-phenyl-2,3-dihydro-1H-inden-1-one](/img/structure/B7838296.png)
5-phenyl-2,3-dihydro-1H-inden-1-one
Overview
Description
5-phenyl-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C15H12O and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Interactions
5-Phenyl-2,3-dihydro-1H-inden-1-one derivatives demonstrate interesting structural properties. For instance, in certain compounds, the indene ring system is essentially planar, showing minimal deviation. These structures can form chains through intermolecular hydrogen bonds and are further stabilized by interactions like C—H⋯π (Ali et al., 2010).
Synthesis and Chemical Properties
The compound has been involved in the synthesis of novel derivatives, such as in a pseudo five-component synthesis leading to dihydrospiro[diindenopyridine-indenoquinoxaline]dione derivatives, showcasing its versatility in organic synthesis (Amanpour et al., 2014). Additionally, it's used in the decarbonylative cycloaddition processes, highlighting its role in innovative synthetic methods (Hu et al., 2022).
Biological and Pharmacological Potentials
The compound and its derivatives have been explored for potential biological activities. For example, some derivatives show moderate to good antimicrobial activity against various bacterial and fungal organisms, suggesting their potential in developing new antimicrobial agents (Swamy et al., 2019). Moreover, specific derivatives have shown inhibitory effects on the interleukin-5, indicating potential applications in modulating immune responses (Boggu et al., 2018).
Green Chemistry and Synthesis
This compound has also been involved in green chemistry initiatives. An example is its use in facilitating environmentally friendly synthesis methods, like in the preparation of 1-carbamoyl-1-phenylureas, showcasing its role in sustainable chemistry practices (Nasrollahzadeh et al., 2018).
properties
IUPAC Name |
5-phenyl-2,3-dihydroinden-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O/c16-15-9-7-13-10-12(6-8-14(13)15)11-4-2-1-3-5-11/h1-6,8,10H,7,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTRVXIZNCRODHQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C=C(C=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-phenyl-2,3-dihydro-1H-inden-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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